Cas no 1236303-03-9 (Methyl 2-cyclopropyl-4-(trifluoromethyl)benzoate)

• Product Name: Methyl 2-cyclopropyl-4-(trifluoromethyl)benzoate
• CAS No: 1236303-03-9
• MF: C₁₂H₁₁F₃O₂
• MW: 244.209754228592
• CID: 4937810
• Update Time: 2025-06-07

Methyl 2-cyclopropyl-4-(trifluoromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• 2-Cyclopropyl-4-trifluoromethylbenzoic acid methyl ester
• METHYL 2-CYCLOPROPYL-4-(TRIFLUOROMETHYL)BENZOATE
• Z0141
• 2-Cyclopropyl-4-trifluoromethyl-benzoic acid methyl ester
• Methyl 2-cyclopropyl-4-(trifluoromethyl)benzoate

• Inchi： 1S/C12H11F3O2/c1-17-11(16)9-5-4-8(12(13,14)15)6-10(9)7-2-3-7/h4-7H,2-3H2,1H3
• InChI Key： IHUSXRIITFJZSF-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(C(=O)OC)=C(C=1)C1CC1)(F)F

Computed Properties

• Exact Mass: 244.07111408 g/mol
• Monoisotopic Mass: 244.07111408 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 244.21
• XLogP3: 3.6
• Topological Polar Surface Area: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on Methyl 2-cyclopropyl-4-(trifluoromethyl)benzoate

Methyl 2-cyclopropyl-4-(trifluoromethyl)benzoate (CAS No. 1236303-03-9): A Comprehensive Overview

Methyl 2-cyclopropyl-4-(trifluoromethyl)benzoate, identified by the CAS number 1236303-03-9, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which includes a benzoate ester group, a cyclopropyl substituent, and a trifluoromethyl group. These structural features contribute to its distinctive chemical properties and potential applications in various industries.

The synthesis of Methyl 2-cyclopropyl-4-(trifluoromethyl)benzoate typically involves multi-step organic reactions, often employing advanced catalytic systems and precise reaction conditions. Recent studies have highlighted the use of palladium-catalyzed cross-coupling reactions to construct the cyclopropyl moiety, which has proven to be both efficient and scalable. The incorporation of the trifluoromethyl group enhances the compound's stability and electronic properties, making it a valuable building block in the development of novel materials.

One of the most promising applications of this compound lies in its potential use as a precursor in drug discovery. The trifluoromethyl group is known to impart lipophilicity and metabolic stability to molecules, which are desirable traits in pharmaceutical development. Recent research has demonstrated that derivatives of Methyl 2-cyclopropyl-4-(trifluoromethyl)benzoate exhibit potent inhibitory activity against certain enzymes associated with neurodegenerative diseases, such as Alzheimer's disease. These findings underscore the compound's potential role in the development of innovative therapeutic agents.

In addition to its pharmaceutical applications, Methyl 2-cyclopropyl-4-(trifluoromethyl)benzoate has also been explored for its utility in advanced materials science. The cyclopropyl group introduces strain into the molecule, which can be harnessed to create materials with unique mechanical or electronic properties. For instance, recent studies have investigated the use of this compound as a monomer in the synthesis of high-performance polymers for use in electronic devices and sensors.

The environmental impact and safety profile of Methyl 2-cyclopropyl-4-(trifluoromethyl)benzoate have also been subjects of recent research. Toxicological studies indicate that the compound exhibits low acute toxicity when administered at typical experimental doses. However, further investigations are required to fully understand its long-term effects on ecosystems and human health.

In conclusion, Methyl 2-cyclopropyl-4-(trifluoromethyl)benzoate (CAS No. 1236303-03-9) represents a versatile and intriguing compound with a wide range of potential applications across multiple disciplines. Its unique structure, coupled with recent advancements in synthetic methodologies and application studies, positions it as a key player in future scientific and technological developments.